Cas no 2213-66-3 (5-tert-Butyl-3-methylbenzene-1,2-diol)

5-tert-Butyl-3-methylbenzene-1,2-diol structure
2213-66-3 structure
Product Name:5-tert-Butyl-3-methylbenzene-1,2-diol
CAS No:2213-66-3
MF:C11H16O2
MW:180.243543624878
MDL:MFCD00020016
CID:277215
PubChem ID:75173
Update Time:2025-04-19

5-tert-Butyl-3-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,5-(1,1-dimethylethyl)-3-methyl-
    • 5-TERT-BUTYL-3-METHYL-BENZENE-1, 2-DIOL
    • 5-tert-butyl-3-methylbenzene-1,2-diol
    • 5-TERT-BUTYL-3-METHYLCATECHOL
    • 5-tert-butyl-3-methylpyrocatechol
    • 5-tert-Brtyl-3-methyl-benzene-1,2-diol
    • 6-Methyl-4-tert-butyl-1,2-benzenediol
    • 3-Methyl-5-tert-butyl-1,2-dihydroxybenzene
    • CS-0172095
    • NSC-116690
    • SCHEMBL931756
    • DTXSID20176655
    • 2213-66-3
    • 5-t-butyl-3-methyl catechol
    • NSC116690
    • NS00027071
    • 5-tert-butyl-3-methylbenzene-1, 2-diol
    • 5-(tert-Butyl)-3-methylbenzene-1,2-diol
    • EINECS 218-668-9
    • AKOS005146153
    • PMRGVXIRSTVLJS-UHFFFAOYSA-N
    • 5-(tert-butyl)-3-methylcatechol
    • EN300-1599494
    • CAA21366
    • AMY18810
    • AS-39289
    • MFCD00020016
    • NSC 116690
    • DB-368841
    • 5-tert-Butyl-3-methylbenzene-1,2-diol
    • MDL: MFCD00020016
    • Inchi: 1S/C11H16O2/c1-7-5-8(11(2,3)4)6-9(12)10(7)13/h5-6,12-13H,1-4H3
    • InChI Key: PMRGVXIRSTVLJS-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C)C=C(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.064
  • Melting Point: 116-117 ºC
  • Boiling Point: 294.3°Cat760mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.541
  • PSA: 40.46

5-tert-Butyl-3-methylbenzene-1,2-diol Pricemore >>

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